Cas no 4584-68-3 (3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one)

• Product Name: 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one
• CAS No: 4584-68-3
• MF: C₇H₅BrO₂
• MW: 201.017401456833
• MDL: MFCD01734310
• CID: 930051
• PubChem ID: 20718
• Update Time: 2025-11-02

3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-2-HYDROXY-2,4,6-CYCLOHEPTATRIEN-1-ONE
• 3-Bromotropolone
• 3-bromo-2-hydroxy-2,4,6-cycloheptatriene-1-one
• 3-bromo-tropolone
• 3-Brom-tropolon
• bromotropolone
• monobromotropolone
•  
• 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one
• NSC32258
• DTXSID50196629
• NSC-32258
• 2,6-Cycloheptatrien-1-one, 3-bromo-2-hydroxy-
• 4584-68-3
• 15084-15-8
• BRN 2042661
• 2,4,6-CYCLOHEPTATRIEN-1-ONE, 3-BROMO-2-HYDROXY-
• CHEMBL1253551
• NSC148893
• 4-08-00-00164 (Beilstein Handbook Reference)
• NSC-148893
• NSC 148893
• SCHEMBL8463817
• EN300-3187604

• MDL： MFCD01734310
• Inchi： 1S/C7H5BrO2/c8-5-3-1-2-4-6(9)7(5)10/h1-4H,(H,9,10)
• InChI Key： ZWZVMMDEDBKUEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC(C=1O)=O

Computed Properties

• Exact Mass: 199.94700
• Monoisotopic Mass: 199.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 1.51490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones

Additional information on 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one

Comprehensive Overview of 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one (CAS No. 4584-68-3)

The compound 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one (CAS No. 4584-68-3) is a unique cyclic ketone derivative with a brominated and hydroxylated structure. Its molecular formula is C₇H₅BrO₂, and it belongs to the class of cycloheptatrienone derivatives. This compound has garnered significant attention in organic synthesis and pharmaceutical research due to its reactive functional groups and potential applications in building complex molecular architectures.

One of the most frequently searched questions about 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for bromination and hydroxylation of cycloheptatrienone precursors. The compound’s electrophilic aromatic substitution properties make it a valuable intermediate in the preparation of heterocyclic compounds, which are widely used in drug discovery and material science.

In recent years, the demand for sustainable chemistry and green synthesis has driven interest in optimizing the production of 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one. Environmental concerns have led to the exploration of catalytic methods and solvent-free reactions to minimize waste. This aligns with the broader trend of eco-friendly chemical processes, a topic highly relevant to modern industrial and academic research.

The compound’s structural features, including the conjugated double bonds and electron-withdrawing bromo group, contribute to its utility in photochemical reactions. Studies have explored its role in light-induced transformations, which are critical for developing photoactive materials and organic electronics. These applications are particularly relevant given the growing interest in renewable energy technologies and advanced functional materials.

Another area of interest is the biological activity of 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one derivatives. While the compound itself is primarily used as a synthetic intermediate, its modified forms have been investigated for potential pharmacological properties. Researchers are exploring its incorporation into larger frameworks for targeting specific enzymes or receptors, a common strategy in medicinal chemistry.

From a commercial perspective, 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one is available through specialized chemical suppliers, often with high purity grades for research purposes. Its CAS No. 4584-68-3 serves as a unique identifier in regulatory and safety documentation, ensuring accurate classification and handling. The compound’s stability and storage conditions are also frequently discussed, particularly in the context of laboratory safety protocols.

In summary, 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one (CAS No. 4584-68-3) is a versatile and chemically rich compound with broad applications in synthetic and applied chemistry. Its relevance to green chemistry, material science, and drug development ensures its continued importance in scientific research. As advancements in synthetic methodologies and computational modeling progress, the potential uses of this compound are expected to expand further.